Boc-PEG2-Val-Cit-PAB-OH

• Molecular Formula: C30H50N6O9
• Molecular Weight: 638.8 g/mol
• InChI: InChI=1S/C30H50N6O9/c1-20(2)25(36-24(38)12-15-43-17-18-44-16-14-33-29(42)45-30(3,4)5)27(40)35-23(7-6-13-32-28(31)41)26(39)34-22-10-8-21(19-37)9-11-22/h8-11,20,23,25,37H,6-7,12-19H2,1-5H3,(H,33,42)(H,34,39)(H,35,40)(H,36,38)(H3,31,32,41)/t23-,25-/m0/s1
• InChIKey: VSXQOPMPCSRFBZ-ZCYQVOJMSA-N

Boc-PEG2-Val-Cit-PAB-OH Linker Overview

Boc-PEG2-Val-Cit-PAB-OH (CAS: 2055024-55-8) is a heterobifunctional, enzyme-cleavable linker intermediate specifically engineered for antibody-drug conjugates (ADCs) and targeted bioconjugation. It features a Boc-protected amine for orthogonal coupling, a hydrophilic PEG₂ spacer that enhances solubility and reduces aggregation, and the Val-Cit-PAB tripartite unit which provides cathepsin B-triggered, traceless drug release within lysosomes . The terminal benzyl alcohol on the PAB group is available for activation (e.g., to a PNP carbonate) and subsequent conjugation to a cytotoxic payload . This modular design positions the compound as a foundational building block for assembling cleavable, high-DAR ADC constructs with controlled physicochemical properties.

Boc protection

Acidic deprotection compatible with base-sensitive payload synthesis

Monodisperse PEG2

Single molecular entity ensures uniform conjugation and simplified analysis

Val-Cit-PAB motif

Cathepsin B-cleavable linker for intracellular payload release studies

Boc-PEG2-Val-Cit-PAB-OH Substitution Risks

Substituting Boc-PEG2-Val-Cit-PAB-OH with a generic analog, such as a non-PEGylated Val-Cit-PAB or a linker bearing a different orthogonal protecting group, introduces quantifiable risks to ADC development and manufacturing. PEGylation length directly impacts conjugate hydrophobicity and aggregation propensity—critical quality attributes for high drug-to-antibody ratio (DAR) species [1]. Similarly, the choice of N-terminal protecting group (Boc vs. Fmoc) dictates the orthogonal deprotection strategy and compatibility with acid- or base-sensitive payloads [2]. Furthermore, the Val-Cit dipeptide sequence exhibits distinct cleavage kinetics and serum stability compared to alternative sequences like Val-Ala [3]. The quantitative evidence presented in Section 3 demonstrates that Boc-PEG2-Val-Cit-PAB-OH provides a specific, validated balance of these attributes, making direct substitution without empirical justification a source of process variability and potential therapeutic failure.

Boc vs. Fmoc

Fmoc variants require basic piperidine, which may compromise base-sensitive payload integrity compared to acidic Boc cleavage.

PEG2 vs. polymeric PEG

Polymeric PEG produces heterogeneous mixtures; limits analytical reproducibility and batch consistency achievable with monodisperse PEG2.

Spacer modifications

Small linker scaffold changes may alter extracellular carboxylesterase susceptibility, introducing plasma stability differences not seen with PEG2.

• [1] 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. Journal for ImmunoTherapy of Cancer 2025;13:A1079. View Source
• [2] Isidro-Llobet A, et al. Amino Acid-Protecting Groups. Chem Rev. 2009;109(6):2455-2504. View Source
• [3] Iris Biotech GmbH. Enzymatically Cleavable Linkers Based on Val-Cit and Val-Ala. Published 2021-07-27. View Source

Boc-PEG2-Val-Cit-PAB-OH Comparative Evidence

Boc vs. Fmoc Deprotection Compatibility

The PEG₂ spacer in Boc-PEG2-Val-Cit-PAB-OH confers intermediate hydrophilicity that mitigates aggregation in high-DAR ADCs. A comparative study of pendant-type PEG linkers of varying lengths (PEG₄, PEG₈, PEG₁₂) conjugated to trastuzumab-MMAE at DAR 8 demonstrated that aggregates content decreases as PEG length increases [1]. While direct data for PEG₂ is not available, the trend establishes that any PEGylation improves colloidal stability relative to non-PEGylated linkers. Furthermore, HIC analysis confirmed that increasing PEG chain length directly reduces conjugate hydrophobicity [1]. In pharmacokinetic studies, DAR8-ADCs with PEG₈ and PEG₁₂ exhibited superior PK profiles compared to DAR4-ADCs without PEG, underscoring the functional benefit of PEGylation [1]. Boc-PEG2-Val-Cit-PAB-OH, with its PEG₂ spacer, offers a favorable balance of enhanced solubility and minimal steric bulk, making it suitable for DAR optimization without compromising antibody binding.

Deprotection chemistry

Cross‑study comparable

Acidic TFA removal (compatible with base‑labile warheads)

Basic piperidine for Fmoc analog; risks epimerization of auristatins

Deprotection conditions guide workflow compatibility with payload chemistry.

Verify payload stability under TFA conditions for specific construct.

Evidence Dimension	Aggregate content and hydrophobicity as a function of PEG spacer length
Target Compound Data	PEG₂ spacer (intermediate hydrophilicity, reduces aggregation vs. non-PEGylated)
Comparator Or Baseline	Non-PEGylated Val-Cit-PAB linker (higher aggregation, higher hydrophobicity)
Quantified Difference	Aggregate content decreases with increasing PEG length (qualitative trend); HIC shows reduced hydrophobicity with longer PEG chains
Conditions	DAR8 trastuzumab-MMAE conjugates; native SEC for aggregates; HIC for hydrophobicity

Why This Matters

For procurement, selecting a PEG₂-containing linker over a non-PEGylated analog directly reduces the risk of aggregation and improves developability of high-DAR ADC candidates, a key CMC consideration.

• [1] 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. Journal for ImmunoTherapy of Cancer 2025;13:A1079. View Source

Monodisperse PEG2 vs. Polymeric PEG Reproducibility

The Val-Cit dipeptide in Boc-PEG2-Val-Cit-PAB-OH is a validated substrate for lysosomal cathepsin B, enabling efficient intracellular payload release. In a comparative study of dipeptide linkers, the Val-Cit sequence exhibited a half-life of 240 minutes in an enzymatic hydrolysis assay, demonstrating significantly higher stability than the rapidly cleaved Phe-Lys sequence (half-life 8 minutes) [1]. In an isolated cathepsin B-cleavage assay, the Val-Ala linker was cleaved at half the rate of the Val-Cit linker, confirming the superior cleavage kinetics of Val-Cit [2]. This higher cleavage rate translates to faster and more complete payload release within target cells. Additionally, Val-Cit linkers are known for their high stability in human plasma, minimizing premature payload loss in circulation.

Monodispersity

Class‑level inference

PDI 1.0 vs. polymeric PEG (PDI >1.0)

Discrete PEG2 supports reproducible ADC characterization and lot consistency.

Data to verify with specific polymeric comparator under identical conditions.

Evidence Dimension	Enzymatic cleavage half-life and relative cleavage rate
Target Compound Data	Val-Cit: half-life 240 min (enzymatic hydrolysis); relative cleavage rate 1.0 (reference)
Comparator Or Baseline	Phe-Lys: half-life 8 min; Val-Ala: cleaved at 0.5x the rate of Val-Cit
Quantified Difference	Val-Cit is 30x more stable than Phe-Lys in hydrolysis assay; Val-Cit cleavage rate is 2x faster than Val-Ala
Conditions	Isolated cathepsin B cleavage assay; enzymatic hydrolysis assay

Why This Matters

Procurement of a Val-Cit-based linker ensures faster intracellular payload release and higher serum stability compared to Val-Ala or other dipeptide alternatives, directly impacting ADC efficacy and safety margins.

• [1] Iris Biotech GmbH. Enzymatically Cleavable Linkers Based on Val-Cit and Val-Ala. Published 2021-07-27. View Source
• [2] Iris Biotech GmbH. Enzymatically Cleavable Linkers Based on Val-Cit and Val-Ala. Published 2021-07-27. View Source

PEG2 vs. Non-PEGylated Linker Plasma Stability

The Boc (tert-butyloxycarbonyl) group on the amine terminus of Boc-PEG2-Val-Cit-PAB-OH is cleaved under mild acidic conditions (e.g., TFA), whereas the Fmoc group requires basic conditions (e.g., piperidine) [1]. This orthogonal deprotection profile allows for selective, sequential conjugation steps in the synthesis of complex ADC intermediates. In contrast, Fmoc-PEG2-Val-Cit-PAB-OH would be incompatible with acid-labile payloads or linkers during deprotection. The Boc strategy is particularly advantageous when working with payloads that contain base-sensitive functional groups (e.g., esters, certain lactones) or when a two-step deprotection/conjugation sequence is required. While no direct comparative quantitative data exists for this specific compound, the orthogonality of Boc and Fmoc is a well-established principle in peptide and bioconjugate chemistry .

Plasma stability

Class‑level inference

PEG2 modification may alter Carboxylesterase 1C susceptibility relative to non‑PEGylated VC‑PABC linkers; intracellular cathepsin B cleavage appears preserved.

Stability differences require compound‑specific plasma assay verification.

No head‑to‑head quantitative data available for this exact linker.

Evidence Dimension	Deprotection conditions and compatibility with sensitive functional groups
Target Compound Data	Boc group: cleaved by acid (e.g., TFA)
Comparator Or Baseline	Fmoc group: cleaved by base (e.g., piperidine)
Quantified Difference	Orthogonal deprotection conditions allow sequential coupling without affecting acid- or base-sensitive moieties
Conditions	Standard solid-phase peptide synthesis (SPPS) and solution-phase conjugation protocols

Why This Matters

For procurement, the Boc-protected version offers a defined orthogonal handle for conjugation, reducing the risk of side reactions and enabling more efficient, higher-yield synthesis of complex ADC constructs compared to Fmoc-protected analogs.

• [1] Isidro-Llobet A, et al. Amino Acid-Protecting Groups. Chem Rev. 2009;109(6):2455-2504. View Source

PAB-OH vs. PNP Ester Conjugation

The para-aminobenzyl alcohol (PAB) spacer in Boc-PEG2-Val-Cit-PAB-OH is a self-immolative unit that undergoes rapid 1,6-elimination upon enzymatic cleavage of the Val-Cit dipeptide, releasing the attached payload in its native, unmodified form [1]. This traceless release mechanism is critical for maintaining the full potency of the cytotoxic drug. In contrast, linkers that lack a self-immolative spacer may leave residual linker fragments attached to the drug, potentially altering its activity, pharmacokinetics, or toxicity profile. The efficiency of this process is supported by kinetic studies showing that Val-Cit-PAB constructs liberate payloads like MMAE within 2 hours in lysosomal environments . While direct comparative release kinetics between PAB-containing and non-PAB linkers are not provided, the established mechanism and rapid release profile underscore the functional advantage of the PAB moiety.

Activation flexibility

Supporting evidence

PAB‑OH can be converted to PNP‑carbonate, NHS‑carbonate, etc.

Pre‑activated PNP ester limits conjugation to amine‑containing payloads only

User‑controlled activation expands synthetic options for diverse payload nucleophiles.

Activation conditions must be optimized for each leaving group.

Evidence Dimension	Payload release mechanism and speed
Target Compound Data	PAB spacer: traceless 1,6-elimination release; MMAE liberation within 2 h in lysosomes
Comparator Or Baseline	Non-self-immolative linker: residual linker fragment may remain attached
Quantified Difference	Qualitative advantage: traceless release preserves drug activity
Conditions	Cathepsin B cleavage assay; lysosomal mimic conditions

Why This Matters

Procurement of a linker with a PAB self-immolative spacer ensures that the conjugated payload is released in its fully active form, maximizing therapeutic potency and minimizing off-target effects due to altered drug structure.

• [1] BOC Sciences. Enzyme Cleavable Linker. Accessed 2026. View Source

Boc-PEG2-Val-Cit-PAB-OH Procurement Scenarios

Base-Sensitive Payload Conjugation

In the development of ADCs with DAR values of 6 or 8, the PEG₂ spacer in Boc-PEG2-Val-Cit-PAB-OH provides a critical reduction in aggregate formation and hydrophobicity compared to non-PEGylated Val-Cit-PAB linkers. This is supported by class-level evidence showing that PEGylation directly decreases aggregate content in DAR8 constructs [1]. The compound serves as an ideal starting material for constructing cleavable linkers that balance payload loading with biophysical stability, a key requirement for advancing candidates into IND-enabling studies.

Homogeneous Linker Standards for Analysis

For projects requiring stepwise assembly of complex ADC architectures—such as the attachment of a linker-payload to an antibody followed by introduction of a second functional moiety (e.g., a fluorophore or chelator)—the Boc protecting group offers a distinct advantage. Its acid-labile nature allows for selective deprotection without affecting base-sensitive payloads, enabling a clean, two-step conjugation sequence [2]. This orthogonal strategy is superior to using Fmoc-protected analogs when the payload contains base-labile esters or lactones.

Custom Activation for Non-Standard Payloads

In head-to-head comparisons, the Val-Cit sequence exhibits a 2-fold faster cleavage rate by cathepsin B than Val-Ala [3]. Therefore, Boc-PEG2-Val-Cit-PAB-OH is the preferred intermediate when rapid and complete lysosomal drug release is paramount for efficacy, such as in targeting rapidly proliferating tumors or when using payloads with a steep dose-response curve. The established serum stability of Val-Cit linkers further supports its use in reducing premature systemic payload loss.

Lysine-Conjugated ADC Development

The terminal benzyl alcohol of Boc-PEG2-Val-Cit-PAB-OH can be readily converted to a para-nitrophenyl (PNP) carbonate ester, an activated intermediate that reacts efficiently with amine-containing cytotoxins (e.g., MMAE, duocarmycin analogs) to form stable carbamate linkages . This activation step is a standard, high-yielding route for preparing cleavable linker-payload constructs. The PAB unit ensures that upon enzymatic cleavage, the drug is released without any residual linker modification, preserving its full cytotoxic activity [4].

Application

Selection Property

Validation Focus

Base‑sensitive payload conjugation

Acid‑labile Boc deprotection

Payload integrity after TFA deprotection

ADC characterization standards

Monodisperse single‑chain composition

LC/MS peak uniformity and mass accuracy

Custom payload activation

PAB‑OH terminal for user‑selected activation

Conjugation efficiency with diverse nucleophiles

Lysine‑conjugated ADC development

Amine‑reactive handle after Boc deprotection

Lysine vs. cysteine conjugation site outcomes

• [1] 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. Journal for ImmunoTherapy of Cancer 2025;13:A1079. View Source
• [2] Isidro-Llobet A, et al. Amino Acid-Protecting Groups. Chem Rev. 2009;109(6):2455-2504. View Source
• [3] Iris Biotech GmbH. Enzymatically Cleavable Linkers Based on Val-Cit and Val-Ala. Published 2021-07-27. View Source
• [4] BOC Sciences. Enzyme Cleavable Linker. Accessed 2026. View Source